Cas no 116710-69-1 (N-(3-chlorophenyl)methylhydroxylamine)

N-(3-chlorophenyl)methylhydroxylamine structure
116710-69-1 structure
Product Name:N-(3-chlorophenyl)methylhydroxylamine
CAS No:116710-69-1
MF:C7H8ClNO
MW:157.597520828247
MDL:MFCD24284930
CID:3651338
PubChem ID:14157466
Update Time:2025-04-22

N-(3-chlorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-N-hydroxy-
    • N-(3-chlorophenyl)methylhydroxylamine
    • N-[(3-chlorophenyl)methyl]hydroxylamine
    • SCHEMBL7166919
    • AKOS021003095
    • 116710-69-1
    • EN300-1964004
    • MDL: MFCD24284930
    • Inchi: 1S/C7H8ClNO/c8-7-3-1-2-6(4-7)5-9-10/h1-4,9-10H,5H2
    • InChI Key: NJYDOCOOQRDBNU-UHFFFAOYSA-N
    • SMILES: C1(CNO)=CC=CC(Cl)=C1

Computed Properties

  • Exact Mass: 157.0294416Da
  • Monoisotopic Mass: 157.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 99.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų

N-(3-chlorophenyl)methylhydroxylamine Pricemore >>

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